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Compound of Interest

Compound Name: (2S)-2-methyltetradecanoyl-CoA

Cat. No.: B1254913 Get Quote

Introduction

Acyl-Coenzyme A (acyl-CoA) molecules are central intermediates in fatty acid metabolism,

playing crucial roles in energy production through β-oxidation, synthesis of complex lipids and

serving as precursors for post-translational protein modifications. In Mycobacterium

tuberculosis (Mtb), the causative agent of tuberculosis, the ability to utilize host-derived fatty

acids is critical for its survival, persistence, and pathogenesis. Consequently, the accurate

quantification of intracellular acyl-CoA pools is essential for understanding the metabolic state

of Mtb, identifying potential drug targets, and developing novel anti-tubercular agents.

Challenges in Acyl-CoA Quantification

The quantification of acyl-CoAs in Mtb presents several analytical challenges:

Low Abundance: Acyl-CoAs are typically present at low intracellular concentrations.

Instability: The thioester bond in acyl-CoAs is susceptible to hydrolysis, particularly at neutral

or alkaline pH.

Structural Diversity: Acyl-CoAs vary in the length and saturation of their acyl chains, leading

to a wide range of related molecules that need to be separated and detected.

Matrix Effects: The complex cellular matrix of Mtb, with its unique lipid-rich cell wall, can

interfere with extraction and analysis.
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Analytical Approaches

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the most

powerful and widely used technique for the sensitive and specific quantification of acyl-CoAs.

[1][2] This method combines the separation capabilities of liquid chromatography with the high

selectivity and sensitivity of tandem mass spectrometry.

Key Experimental Workflow
The overall workflow for quantifying acyl-CoA pools in Mtb involves several key steps:
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Sample Preparation Extraction Analysis

Mtb Culture Metabolic Quenching Cell Harvesting Cell Lysis Acyl-CoA Extraction LC-MS/MS Analysis Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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